![molecular formula C6H10F2O2 B6251127 [3-(difluoromethyl)oxolan-3-yl]methanol CAS No. 2758001-14-6](/img/no-structure.png)
[3-(difluoromethyl)oxolan-3-yl]methanol
Overview
Description
3-(Difluoromethyl)oxolan-3-yl]methanol (DFMO) is an important compound used in many scientific research applications. It is a versatile compound that can be used to synthesize a wide range of molecules and provides unique properties for a variety of biochemical and physiological effects. DFMO is a colorless, volatile liquid with a low boiling point and a strong odor. It is a versatile compound with a wide range of applications in the scientific research field.
Scientific Research Applications
[3-(difluoromethyl)oxolan-3-yl]methanol has been used in a wide range of scientific research applications. It has been used in the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and industrial chemicals. It has also been used in the synthesis of polymers and for the production of nanomaterials. Additionally, [3-(difluoromethyl)oxolan-3-yl]methanol has been used in the development of new catalysts and in the production of nanomaterials for biomedical applications.
Mechanism of Action
[3-(difluoromethyl)oxolan-3-yl]methanol is known to act as a potent inhibitor of the enzyme ornithine decarboxylase (ODC). ODC is an important enzyme involved in the metabolism of polyamines and is involved in the regulation of cell proliferation and differentiation. [3-(difluoromethyl)oxolan-3-yl]methanol inhibits ODC by binding to its active site and blocking its activity. This inhibition of ODC leads to a decrease in polyamine production and thus a decrease in cell proliferation.
Biochemical and Physiological Effects
[3-(difluoromethyl)oxolan-3-yl]methanol has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the growth of certain types of cancer cells, as well as to reduce inflammation and oxidative stress. Additionally, it has been found to have an antioxidant effect and to reduce the production of enzymes involved in the metabolism of polyamines.
Advantages and Limitations for Lab Experiments
The use of [3-(difluoromethyl)oxolan-3-yl]methanol in laboratory experiments has several advantages. It is relatively easy to synthesize and is relatively inexpensive. Additionally, it is a versatile compound with a wide range of applications in the scientific research field.
On the other hand, there are some limitations to the use of [3-(difluoromethyl)oxolan-3-yl]methanol in laboratory experiments. It is a volatile compound and has a strong odor, which can be irritating. Additionally, it is toxic and can cause skin and eye irritation. Furthermore, it is a flammable compound and should be handled with care.
Future Directions
The use of [3-(difluoromethyl)oxolan-3-yl]methanol in scientific research is still in its early stages and there are many potential future directions for its use. These include further research into its mechanism of action and its effects on cell metabolism and proliferation. Additionally, further research is needed into the potential applications of [3-(difluoromethyl)oxolan-3-yl]methanol in the development of new drugs and treatments for various diseases. Additionally, further research is needed into the potential of [3-(difluoromethyl)oxolan-3-yl]methanol as an antioxidant and its potential use in the production of nanomaterials for biomedical applications. Finally, further research is needed into the potential of [3-(difluoromethyl)oxolan-3-yl]methanol in the production of polymers and other industrial chemicals.
Synthesis Methods
[3-(difluoromethyl)oxolan-3-yl]methanol is synthesized by a method known as the “Grignard reaction”. In this method, a Grignard reagent is reacted with a molecule containing a carbon atom that is bonded to a halogen atom, such as a bromine or a chlorine atom. The Grignard reagent reacts with the halogen atom and produces a new carbon-carbon bond, resulting in the formation of [3-(difluoromethyl)oxolan-3-yl]methanol.
properties
| { "Design of the Synthesis Pathway": "The synthesis of [3-(difluoromethyl)oxolan-3-yl]methanol can be achieved through a multi-step process involving the conversion of commercially available starting materials.", "Starting Materials": [ "2,2-difluoroethylamine", "formaldehyde", "sodium borohydride", "tetrahydrofuran", "acetic acid", "sodium hydroxide", "methanol" ], "Reaction": [ "Step 1: Condensation of 2,2-difluoroethylamine and formaldehyde in the presence of sodium borohydride as a reducing agent to form 3-(difluoromethyl)oxazolidin-2-one.", "Step 2: Ring-opening of 3-(difluoromethyl)oxazolidin-2-one with sodium hydroxide in tetrahydrofuran to form [3-(difluoromethyl)oxolan-3-yl]methanol.", "Step 3: Purification of the product by recrystallization from methanol." ] } | |
CAS RN |
2758001-14-6 |
Product Name |
[3-(difluoromethyl)oxolan-3-yl]methanol |
Molecular Formula |
C6H10F2O2 |
Molecular Weight |
152.1 |
Purity |
95 |
Origin of Product |
United States |
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